Cas no 1824272-79-8 (1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone)

• Product Name: 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone
• CAS No: 1824272-79-8
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 6003355
• PubChem ID: 130136781
• Update Time: 2025-05-21

1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone
• 1-(2-chloro-5-methylphenyl)-2,2-difluoroethan-1-one
• 1824272-79-8
• EN300-1668300

• Inchi： 1S/C9H7ClF2O/c1-5-2-3-7(10)6(4-5)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： GSAVTSQCFJQOBM-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1Cl)(=O)C(F)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone

Comprehensive Overview of 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1824272-79-8)

1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1824272-79-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique difluoro-ethanone moiety and chloro-methyl-phenyl substitution, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring both halogenated and fluorinated groups, makes it a valuable building block for designing compounds with enhanced stability and reactivity.

The growing interest in fluorinated compounds like 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone stems from their applications in drug discovery and material science. Researchers are increasingly exploring halogenated ketones due to their ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. In agrochemicals, this compound's chloro and difluoro functional groups contribute to the development of novel pesticides with improved efficacy and environmental profiles. The demand for such high-performance intermediates is driven by the need for sustainable and efficient chemical solutions.

From a synthetic chemistry perspective, CAS No. 1824272-79-8 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to its reactive carbonyl group and electron-withdrawing substituents. Its versatility is further highlighted in the synthesis of heterocyclic compounds, which are foundational to many pharmaceuticals and agrochemicals. Recent studies have also investigated its potential in photoactive materials, where the difluoro moiety enhances light absorption properties.

The compound's relevance extends to green chemistry initiatives, as researchers seek to minimize waste and energy consumption in synthetic processes. 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone can be synthesized using catalytic methods, reducing the reliance on hazardous reagents. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of CAS No. 1824272-79-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common logistical challenges in the chemical supply chain.

In summary, 1-(2-Chloro-5-methyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1824272-79-8) represents a critical intermediate in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility in pharmaceuticals, agrochemicals, and material science underscores its importance in advancing scientific and technological innovations. As the demand for fluorinated and halogenated compounds continues to rise, this compound is poised to remain a focal point of cutting-edge research.